(4-Thieno[3,2-d]pyrimidin-4-ylmorpholin-2-yl)-thiomorpholin-4-ylmethanone

• IUPAC Name: (4-thieno[3,2-d]pyrimidin-4-ylmorpholin-2-yl)-thiomorpholin-4-ylmethanone
• InChI: InChI=1S/C15H18N4O2S2/c20-15(18-3-7-22-8-4-18)12-9-19(2-5-21-12)14-13-11(1-6-23-13)16-10-17-14/h1,6,10,12H,2-5,7-9H2
• InChI Key: RBFHVUMMOPANPL-UHFFFAOYSA-N
• Canonical SMILES: C1COC(CN1C2=NC=NC3=C2SC=C3)C(=O)N4CCSCC4
• Molecular Formula: C15H18N4O2S2
• Molecular Weight: 350.5 g/mol

Description

“(4-Thieno[3,2-d]pyrimidin-4-ylmorpholin-2-yl)-thiomorpholin-4-ylmethanone” is a derivative of 4-(Thieno[3,2-d]pyrimidin-4-yl)morpholine. This compound is an important intermediate that inhibits tumor necrosis factor alpha and nitric oxide. It has been reported to have antimicrobial activity and may serve as a novel spasmolytic agent to treat disorders of smooth muscle function.

Synthesis Analysis

The compound was synthesized from the commercially available methyl 3-aminothiophene-2-carboxylate and formamidine acetate through three steps including condensation reaction, chlorination, and nucleophilic substitution. The structure was confirmed by H NMR and MS. The total yield of the three steps was 43%.

Chemical Reactions Analysis

The compound was synthesized through a series of reactions including condensation reaction, chlorination, and nucleophilic substitution. The specific details of these reactions are not provided in the sources I found.